Cas no 103-31-1 (4-(E)-2-Phenylethenylpyridine)

4-(E)-2-Phenylethenylpyridine structure
4-(E)-2-Phenylethenylpyridine structure
Product Name:4-(E)-2-Phenylethenylpyridine
CAS No:103-31-1
MF:C13H11N
MW:181.233143091202
MDL:MFCD00137749
CID:35215
PubChem ID:641098
Update Time:2025-04-18

4-(E)-2-Phenylethenylpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Styrylpyridine
    • 4-[(E)-2-Phenylethenyl]pyridine
    • 4-Stilbazole
    • 4-Stilbazole(6CI)
    • Pyridine, 4-styryl- (8CI)
    • 4-(2-Phenylethenyl)pyridine
    • 4-(2-Phenylvinyl)pyridine
    • Ba 35988
    • Ba 35998
    • NSC 360203
    • NSC 44776
    • NSC 9496
    • g-Stilbazole
    • AKOS 90300
    • 4-(2-Phenylethenyl)pyridine, 4-Stilbazole, 4-Styrylpyridine
    • Pyridine, 4-(2-phenylethenyl)-
    • DSSTox_CID_26255
    • DSSTox_RID_81482
    • DSSTox_GSID_46255
    • Pyridine, 4-[(1Z)-2-phenylethenyl]-
    • Maybridge1_004078
    • Pyridine,4-(2-phenylethenyl)-
    • 4-(2-phenylethenyl)pyridine, E
    • QKHRGPYNTXRMSL-UHFFFAOYSA-N
    • Tox21_111930
    • Tox21_113556
    • S0475
    • Z276613790
    • SR-01000414340-2
    • 5097-93-8
    • BA-35998
    • 4-((1E)-2-PHENYLETHENYL)PYRIDINE
    • UNII-W9282V2UV3
    • 4-TRANS-STYRYLPYRIDINE
    • (E)-4-(2-phenylethenyl)pyridine
    • NS00023217
    • PYRIDINE, 4-((1E)-2-PHENYLETHENYL)-
    • F0722-3574
    • (e)-4-stilbazole
    • HMS553B10
    • trans-4-styrylpyridine
    • CCG-50412
    • BA-35988
    • 4-[(E)-2-phenylvinyl]pyridine
    • 4-(2-Phenylethenyl)pyridine, (E)
    • DTXSID7046255
    • MFCD00137749
    • EINECS 203-099-0
    • NSC44776
    • CHEMBL1566593
    • SR-01000414340-1
    • 4-((E)-Styryl)-pyridine
    • 4-Stilbazole, (E)-
    • NCGC00160603-02
    • AKOS000279610
    • F17039
    • NSC-44776
    • DTXCID5026255
    • 39836-54-9
    • PYRIDINE, 4-STYRYL-, (E)-
    • CS-0356737
    • NSC-360203
    • LS-14186
    • 103-31-1
    • pyridine, 4-[(E)-2-phenylethenyl]-
    • NSC9496
    • 4-[(1E)-2-phenylethenyl]pyridine
    • CS-0215942
    • SCHEMBL1509973
    • 4-(2-Phenylvinyl)pyridine, trans-
    • CAS-103-31-1
    • MLS006011483
    • trans-4-stilbazole
    • SMR004703267
    • NSC360203
    • gamma-Stilbazole
    • InChI=1/C13H11N/c1-2-4-12(5-3-1)6-7-13-8-10-14-11-9-13/h1-11H/b7-6
    • MLS000722940
    • Q27292487
    • SCHEMBL1878225
    • NSC-9496
    • Pyridine, 4-(2-phenylethenyl)-, (E)-
    • .gamma.-Stilbazole
    • (E)-STILBAZOLE
    • NCGC00160603-01
    • AI3-09317
    • HMS2750O07
    • EN300-31340
    • SMR000304935
    • SR-01000414340
    • AE-641/00643053
    • Pyridine, 4-styryl-
    • AS-47936
    • W9282V2UV3
    • (E)-4-styrylpyridine
    • CHEBI:228570
    • pyridine, trans-4-styryl-
    • STL262669
    • 203-099-0
    • Pyridine, 4-styryl-(8CI)
    • 4-(E)-2-Phenylethenylpyridine
    • MDL: MFCD00137749
    • Inchi: 1S/C13H11N/c1-2-4-12(5-3-1)6-7-13-8-10-14-11-9-13/h1-11H/b7-6+
    • InChI Key: QKHRGPYNTXRMSL-VOTSOKGWSA-N
    • SMILES: N1C=CC(=CC=1)/C=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 181.08900
  • Monoisotopic Mass: 181.089149
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.092
  • Melting Point: 129.0 to 133.0 deg-C
  • Boiling Point: 309.8 °C at 760 mmHg
  • Flash Point: 309.8 °C at 760 mmHg
  • Refractive Index: 1.666
  • PSA: 12.89000
  • LogP: 3.25200
  • Solubility: Not determined

4-(E)-2-Phenylethenylpyridine Security Information

4-(E)-2-Phenylethenylpyridine Pricemore >>

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